9-[(6-methyl-4-oxo-4H-pyran-2-yl)carbonyl]-2-(tetrahydrofuran-2-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 9-(6-methyl-4-oxopyran-2-carbonyl)-2-(oxolan-2-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C21H28N2O5/c1-15-11-16(24)12-18(28-15)20(26)22-8-6-21(7-9-22)5-4-19(25)23(14-21)13-17-3-2-10-27-17/h11-12,17H,2-10,13-14H2,1H3
• InChI Key: KXINGFNCTCUJJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C=C(O1)C(=O)N2CCC3(CCC(=O)N(C3)CC4CCCO4)CC2
• Molecular Formula: C21H28N2O5
• Molecular Weight: 388.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 9-[(6-methyl-4-oxo-4H-pyran-2-yl)carbonyl]-2-(tetrahydrofuran-2-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one involves several key steps, including spirocyclization, Michael addition, and intramolecular reactions. Techniques such as intramolecular spirocyclization of 4-substituted pyridines and Michael addition of lithium enolates to tetrasubstituted olefin acceptors are central to constructing the diazaspiro framework (Parameswarappa & Pigge, 2011); (Yang et al., 2008).

Molecular Structure Analysis

Molecular structure analysis, including X-ray crystallography and NMR techniques, plays a crucial role in elucidating the stereochemistry and spatial arrangement of atoms within these compounds. For example, crystal X-ray diffraction and high-resolution NMR have been used to detail the structures of related diazaspiro and tetraoxaspiro compounds, providing insights into the effects of different substituents and ring sizes on the overall molecule conformation (Sun et al., 2010); (Zhu, 2011).

Chemical Reactions and Properties

Chemical reactions involving 9-[(6-methyl-4-oxo-4H-pyran-2-yl)carbonyl]-2-(tetrahydrofuran-2-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one and its analogs often explore the reactivity of the spirocyclic core, including functionalization and transformations. These reactions can significantly alter the chemical and biological properties of the compounds, making them candidates for further pharmacological studies (Georgiadis, 1986).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, are crucial for understanding the behavior of these compounds under different conditions. Analyzing these properties helps in designing compounds with desirable pharmacokinetic and pharmacodynamic profiles. For instance, the crystalline structures of various 1,7-dioxaspiro[5.5]undecane derivatives have been determined, shedding light on their stability and reactivity (Brimble et al., 1997).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards different reagents, are influenced by the spirocyclic structure and the functional groups present. These properties are fundamental in determining the compound's interactions with biological targets, its stability, and its suitability for drug development. Multi-component reactions (MCRs) and regioselective syntheses have been explored to create diverse derivatives, offering a broad spectrum of chemical properties for potential therapeutic applications (Li et al., 2014).